potassium 4-[2-(2-fluorobenzylidene)hydrazino]benzenesulfonate

• IUPAC Name: potassium;4-[(2E)-2-[(2-fluorophenyl)methylidene]hydrazinyl]benzenesulfonate
• InChI: InChI=1S/C13H11FN2O3S.K/c14-13-4-2-1-3-10(13)9-15-16-11-5-7-12(8-6-11)20(17,18)19;/h1-9,16H,(H,17,18,19);/q;+1/p-1/b15-9+
• InChI Key: XXIFBHBKCQPBJK-NSPIFIKESA-M
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC2=CC=C(C=C2)S(=O)(=O)[O-])F.[K+]
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC2=CC=C(C=C2)S(=O)(=O)[O-])F.[K+]
• Molecular Formula: C13H10FKN2O3S
• Molecular Weight: 332.39 g/mol

Description

Potassium 4-[2-(2-fluorobenzylidene)hydrazino]benzenesulfonate, also known as potassium 2-fluorobenzylidene hydrazine sulfonate, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, as well as its future directions in research.

Mechanism of Action

The mechanism of action of potassium 4-[2-(2-fluorobenzylidene)hydrazino]benzenesulfonate 4-[2-(2-fluorobenzylidene)hydrazino]benzenesulfonate involves its ability to interact with specific targets in cells, such as enzymes or receptors. The exact mechanism of action of this compound varies depending on its application, but it generally involves the inhibition of specific cellular processes that are essential for the growth or survival of cells.
Biochemical and Physiological Effects
Potassium 4-[2-(2-fluorobenzylidene)hydrazino]benzenesulfonate has been shown to have various biochemical and physiological effects in cells. In cancer cells, this compound has been shown to inhibit the growth and proliferation of cells by inducing cell cycle arrest and apoptosis. In material science, this compound has been shown to exhibit fluorescence properties that allow for the detection of metal ions. In catalysis, this compound has been shown to exhibit catalytic activity for various chemical reactions.

Advantages and Limitations for Lab Experiments

Potassium 4-[2-(2-fluorobenzylidene)hydrazino]benzenesulfonate has several advantages and limitations for lab experiments. One advantage is its ability to selectively inhibit specific cellular processes, making it a useful tool for studying the mechanisms of various biological processes. Another advantage is its fluorescent properties, which make it a useful tool for detecting metal ions in material science. However, one limitation is its potential toxicity, which can affect the viability of cells in experiments.

Future Directions

There are several future directions for research on potassium 4-[2-(2-fluorobenzylidene)hydrazino]benzenesulfonate 4-[2-(2-fluorobenzylidene)hydrazino]benzenesulfonate. One direction is the development of more potent and selective analogs of this compound for use as anticancer agents. Another direction is the investigation of the mechanisms underlying its fluorescence properties for use in material science. Additionally, further research is needed to understand the potential toxicity of this compound and its effects on cells in vivo.

Synthesis Methods

The synthesis method of potassium 4-[2-(2-fluorobenzylidene)hydrazino]benzenesulfonate 4-[2-(2-fluorobenzylidene)hydrazino]benzenesulfonate involves the reaction of 2-fluorobenzaldehyde with hydrazine hydrate in the presence of a catalyst. The resulting product is then treated with potassium 4-[2-(2-fluorobenzylidene)hydrazino]benzenesulfonate hydroxide to obtain the final compound.

Scientific Research Applications

Potassium 4-[2-(2-fluorobenzylidene)hydrazino]benzenesulfonate has been studied for its potential applications in various scientific fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. In material science, this compound has been studied for its potential as a fluorescent probe for the detection of metal ions. In catalysis, this compound has been studied for its potential as a catalyst for various chemical reactions.